Cas no 944804-80-2 (tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate)

• Product Name: tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate
• CAS No: 944804-80-2
• MF: C₉H₁₀BrN₃O₂S
• MW: 304.163599491119
• MDL: MFCD11111849
• CID: 868703
• PubChem ID: 45117848
• Update Time: 2025-06-08

tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate
• tert-butyl 5-bromo-4-cyanothiazol-2-ylcarbamate
• tert-butyl N-(5-bromo-4-cyano-1,3-thiazol-2-yl)carbamate
• N-Boc-2-Amino-5-bromothiazole-4-carbonitrile
• TERT-BUTYL(5-BROMO-4-CYANOTHIAZOL-2-YL)CARBAMATE
• AKOS022175193
• MFCD11111849
• tert-Butyl (5-bromo-4-cyano-1,3-thiazol-2-yl)carbamate
• 944804-80-2
• FT-0702240
• SCHEMBL4291782
• DTXSID50668694
• AS-41628
• OLBIHOOXHIFIHC-UHFFFAOYSA-N
• Carbamic acid, N-(5-bromo-4-cyano-2-thiazolyl)-, 1,1-dimethylethyl ester
• DA-00407

• MDL： MFCD11111849
• Inchi： 1S/C9H10BrN3O2S/c1-9(2,3)15-8(14)13-7-12-5(4-11)6(10)16-7/h1-3H3,(H,12,13,14)
• InChI Key： OLBIHOOXHIFIHC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 302.96800
• Monoisotopic Mass: 302.96771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.25000
• LogP: 3.19728

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate

Comprehensive Overview of tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate (CAS No. 944804-80-2)

tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate (CAS No. 944804-80-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique thiazole core and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a bromo and cyano substitution, makes it particularly valuable for cross-coupling reactions and further derivatization.

The growing interest in heterocyclic compounds like tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate is driven by their applications in drug discovery and development. Researchers are increasingly exploring its potential in designing kinase inhibitors and antiviral agents, aligning with the current focus on targeted therapies and infectious disease treatments. The compound's carbamate moiety also enhances its stability, making it a preferred choice for prodrug formulations.

In the agrochemical sector, tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate is studied for its role in developing novel pesticides and herbicides. The thiazole ring's bioactivity against pests and pathogens has led to its incorporation into sustainable crop protection solutions. This aligns with the global push for green chemistry and environmentally friendly agricultural practices, a topic frequently searched by professionals in the field.

From a synthetic perspective, the compound's 5-bromo-4-cyanothiazole scaffold offers reactivity that is highly sought after in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common in pharmaceuticals and advanced materials. The compound's CAS No. 944804-80-2 is often referenced in patent literature and academic journals, highlighting its industrial relevance.

Another area of interest is the compound's potential in material science, particularly in the development of organic semiconductors and luminescent materials. The cyano group's electron-withdrawing properties and the bromo substituent's ability to participate in further functionalization make it a candidate for designing π-conjugated systems. This ties into the rising demand for flexible electronics and OLED technologies, topics frequently queried in scientific databases.

Quality control and analytical characterization of tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate are critical for its application in high-value industries. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. The compound's CAS registry number (944804-80-2) is a key identifier in chemical databases, facilitating efficient sourcing and regulatory compliance.

In summary, tert-Butyl (5-bromo-4-cyanothiazol-2-yl)carbamate (CAS No. 944804-80-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile make it a valuable asset in modern synthetic chemistry, addressing contemporary challenges in drug development, sustainable agriculture, and innovative materials. As research progresses, its role in cutting-edge technologies is expected to expand further.